Cas no 2361798-39-0 (N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide)

N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide is a specialized small-molecule compound featuring a piperidine carboxamide core with a chloro-difluoromethoxy phenyl substituent and an acrylamide functional group. This structure suggests potential reactivity and binding affinity, making it a candidate for pharmaceutical or agrochemical applications. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the acrylamide moiety may facilitate covalent interactions with biological targets. The compound’s well-defined molecular architecture allows for precise modifications, supporting structure-activity relationship studies. Its synthesis requires controlled conditions due to the reactive acrylamide group, ensuring high purity for research applications. This compound is primarily of interest in medicinal chemistry for targeted inhibitor development.
N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide structure
2361798-39-0 structure
Product Name:N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
CAS No:2361798-39-0
MF:C16H17ClF2N2O3
MW:358.767590284348
CID:5943759
PubChem ID:145892355
Update Time:2025-05-22

N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
    • EN300-26589754
    • Z1687340362
    • 2361798-39-0
    • Inchi: 1S/C16H17ClF2N2O3/c1-2-14(22)21-7-5-10(6-8-21)15(23)20-12-4-3-11(17)9-13(12)24-16(18)19/h2-4,9-10,16H,1,5-8H2,(H,20,23)
    • InChI Key: VSBIQDJQHFKMKP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OC(F)F)NC(C1CCN(C(C=C)=O)CC1)=O

Computed Properties

  • Exact Mass: 358.0895764g/mol
  • Monoisotopic Mass: 358.0895764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 58.6Ų

N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26589754-0.05g
N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
2361798-39-0 95.0%
0.05g
$246.0 2025-03-20

N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide Related Literature

Additional information on N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide

Comprehensive Overview of N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361798-39-0)

N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361798-39-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, including a piperidine-4-carboxamide core and a difluoromethoxy substituent, is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential kinase inhibitor, which could have implications for treating various diseases.

The compound's molecular structure combines a chlorophenyl group with a prop-2-enoyl (acryloyl) moiety, making it a candidate for targeted covalent inhibition. This mechanism is increasingly popular in modern drug design, as it offers prolonged therapeutic effects by forming irreversible bonds with specific biological targets. The presence of the difluoromethoxy group enhances the compound's metabolic stability, a critical factor in pharmacokinetics.

Current trends in pharmaceutical research highlight the growing demand for small molecules like N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide that can modulate protein-protein interactions or enzyme activity. With the rise of precision medicine, compounds with selective binding capabilities are highly sought after. This molecule's potential applications span oncology, inflammatory diseases, and central nervous system disorders, aligning with the industry's focus on addressing unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 2361798-39-0 involves multi-step organic transformations, including amide bond formation and selective fluorination. The process requires careful optimization to ensure high yield and purity, which are essential for biological testing. Recent advances in flow chemistry and catalysis have improved the scalability of such complex syntheses, making this compound more accessible for research purposes.

The physicochemical properties of N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide contribute to its drug-like characteristics. With moderate lipophilicity and molecular weight below 500 Da, it complies with Lipinski's rule of five, suggesting good oral bioavailability potential. The difluoromethoxy group's electron-withdrawing effects influence the compound's electronic distribution, which may affect its binding affinity to biological targets.

In the context of intellectual property, CAS 2361798-39-0 appears in several patent applications related to therapeutic agents, particularly in areas of kinase inhibition. This reflects the pharmaceutical industry's interest in developing novel treatments based on this chemical scaffold. The compound's structural features offer opportunities for further derivatization to optimize potency and selectivity.

Analytical characterization of N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's identity and purity, which are crucial for reliable biological evaluation. Recent publications have described its characterization data, contributing to the growing body of knowledge about this interesting molecule.

The safety profile of CAS No. 2361798-39-0 is an important consideration for its development. While comprehensive toxicological data may not be publicly available, structural alerts suggest that standard safety assessments would be necessary before clinical applications. The presence of the acryloyl group warrants particular attention due to its potential reactivity with biological nucleophiles.

Market dynamics for research chemicals like N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide reflect the growing demand for specialized building blocks in drug discovery. Custom synthesis providers and catalog suppliers have reported increasing inquiries about this compound, indicating its rising importance in medicinal chemistry programs worldwide.

Future research directions for CAS 2361798-39-0 may include structure-activity relationship studies to identify more potent analogs, formulation development to enhance delivery, and target identification to elucidate its precise mechanism of action. As the pharmaceutical industry continues to embrace covalent drug discovery, compounds with this structural motif are likely to remain at the forefront of innovation.

For researchers working with N-[4-chloro-2-(difluoromethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with this material to ensure researcher safety and experimental reproducibility.

The scientific community continues to explore the full potential of CAS No. 2361798-39-0, with new findings regularly appearing in the literature. Its unique combination of structural features makes it a valuable tool for understanding biological processes and developing new therapeutic interventions. As research progresses, we can expect to gain deeper insights into this compound's applications and mechanisms.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.